Cas no 2171753-80-1 (2-{4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid)

• Product Name: 2-{4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid
• CAS No: 2171753-80-1
• MF: C₂₆H₃₃N₃O₅
• MW: 467.557327032089
• CID: 6429355
• PubChem ID: 165572920
• Update Time: 2025-05-19

2-{4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid
• 2171753-80-1
• 2-{[4-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}butanoic acid
• EN300-1577890

• Inchi： 1S/C26H33N3O5/c1-4-17(25(31)32)15-27-24(30)23(13-14-29(2)3)28-26(33)34-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22-23H,4,13-16H2,1-3H3,(H,27,30)(H,28,33)(H,31,32)
• InChI Key： SMIGJJVSRGPHHW-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)CC)=O)CCN(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 467.24202116g/mol
• Monoisotopic Mass: 467.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 108Ų

Additional information on 2-{4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid

Introduction to 2-{4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid (CAS No. 2171753-80-1)

2-{4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid, identified by the CAS number 2171753-80-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes functional groups such as dimethylamino, fluorenylmethoxycarbonyl (Fmoc), and amino functionalities. The presence of these features not only makes it a versatile building block for drug discovery but also opens up avenues for exploring novel biochemical interactions.

The structural complexity of this compound is a testament to the advancements in synthetic methodologies that have enabled the construction of such elaborate molecules. The core structure consists of a butanoic acid backbone, modified at multiple positions with substituents that impart unique chemical properties. Specifically, the presence of a 4-(dimethylamino)butanamide moiety at the second carbon and an Fmoc-protected amino group at the third carbon introduces both basicity and reactivity, making it a valuable intermediate in peptide synthesis and drug development.

One of the most compelling aspects of 2-{4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid is its potential application in the synthesis of bioactive peptides and peptidomimetics. The Fmoc group, in particular, is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal upon deprotection. This feature makes it an indispensable tool for medicinal chemists aiming to develop novel peptide-based therapeutics. Recent studies have demonstrated its utility in constructing complex peptidic scaffolds that mimic natural bioactive peptides, thereby enhancing our ability to modulate biological pathways with high precision.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is not only a cornerstone in peptide synthesis but also contributes to the overall solubility and stability of the compound. Fluorene derivatives are known for their favorable photophysical properties, which can be leveraged in various spectroscopic techniques used for characterizing and analyzing peptide-based drugs. This dual functionality—both as a synthetic handle and as a probe for molecular interactions—makes this compound particularly interesting for interdisciplinary research.

In recent years, there has been growing interest in developing small-molecule modulators that can interact with biological targets with high selectivity and affinity. The dimethylamino group in this compound introduces basicity, which can be exploited to enhance binding interactions with acidic or negatively charged residues on protein targets. This feature has been exploited in the design of kinase inhibitors, where the presence of basic moieties often improves binding affinity and pharmacokinetic properties. Moreover, the combination of an amide bond and an Fmoc group provides a scaffold that can be further modified to explore different pharmacophoric elements, thereby expanding its utility in drug discovery.

From a synthetic chemistry perspective, 2-{4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid exemplifies the power of multi-step organic synthesis in creating complex molecules with tailored properties. The synthesis involves key transformations such as amide bond formation, protection-deprotection strategies using Fmoc chemistry, and functional group interconversions. These synthetic steps not only highlight the versatility of modern synthetic methodologies but also underscore the importance of careful planning and optimization to achieve high yields and purity.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in drug discovery pipelines. Compounds like 2-{4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid serve as valuable starting points for generating libraries of analogs that can be screened for biological activity. The structural features present in this molecule provide multiple sites for derivatization, allowing medicinal chemists to fine-tune its pharmacological profile. For instance, modifications at the fluorene ring or the dimethylamino group could lead to enhanced solubility, metabolic stability, or target engagement.

Recent advancements in computational chemistry have further accelerated the process of identifying promising drug candidates from complex molecular libraries. Molecular modeling techniques can be used to predict how compounds like this one will interact with biological targets at the atomic level. By integrating experimental data with computational predictions, researchers can gain deeper insights into structure-activity relationships (SAR), guiding them toward more effective drug candidates. The detailed structural information provided by NMR spectroscopy, mass spectrometry, and X-ray crystallography plays a crucial role in validating these computational models.

The role of CAS No. 2171753-80-1 as a unique identifier ensures that researchers worldwide can accurately reference this compound in their studies. This standardization is essential for reproducibility in scientific research and facilitates collaboration across different institutions and disciplines. As more studies emerge detailing the applications and properties of this compound, its significance in pharmaceutical research is likely to grow.

In conclusion,2-{4-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}butanoic acid (CAS No. 2171753-80-1) represents a fascinating example of how sophisticated organic chemistry contributes to modern drug discovery efforts. Its complex structure, functional diversity, and potential applications make it a valuable asset for researchers exploring new therapeutic strategies. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly play an increasingly important role in developing next-generation medicines.